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Compound of Interest

Compound Name: 1,2-Dichlorobenzene

Cat. No.: B045396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dichlorobenzene (ortho-dichlorobenzene or ODCB) is a dense, colorless to pale yellow

liquid organic compound that is miscible with most organic solvents but poorly soluble in water.

[1] It serves as a versatile, high-boiling point solvent effective in dissolving a variety of organic

compounds, including oils, greases, waxes, resins, and tars.[2][3] This property makes it a

suitable agent for metal degreasing, particularly for softening and removing carbon-based

contamination from metal surfaces.[1][2] These application notes provide detailed protocols for

the use of 1,2-Dichlorobenzene in metal degreasing operations within a laboratory or research

setting, with a strong emphasis on safety and proper waste management.

Data Presentation: Physical and Chemical
Properties
A comprehensive understanding of the physical and chemical properties of 1,2-
Dichlorobenzene is crucial for its safe and effective use in metal degreasing.
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Property Value Reference

Chemical Formula C₆H₄Cl₂ [1]

Molar Mass 147.00 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Odor Pleasant, aromatic [2]

Density 1.306 g/mL at 25 °C [2]

Boiling Point 180.5 °C (356.9 °F) [2]

Melting Point -17.6 °C (0.3 °F) [2]

Flash Point 66 °C (151 °F) [2]

Vapor Pressure 1.2 mmHg at 20 °C [2]

Water Solubility Insoluble [2]

Solubility in Organic Solvents
Miscible with ethanol, ether,

and most organic solvents
[1]

Experimental Protocols
The following protocols are general guidelines and should be optimized based on the specific

type of metal, the nature of the contaminants, and the desired level of cleanliness.

Protocol 1: Cold Cleaning/Immersion Degreasing
This method is suitable for general-purpose degreasing of small to medium-sized metal parts at

room temperature.[4]

Materials:

1,2-Dichlorobenzene (analytical grade)

Glass or appropriate solvent-resistant beakers or tanks

Metal parts to be degreased (e.g., stainless steel, aluminum, copper)
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Tongs or a wire basket for handling metal parts

Drying oven (optional)

Personal Protective Equipment (PPE): chemical-resistant gloves (Viton® or equivalent),

safety goggles, face shield, and a lab coat. All operations should be performed in a certified

chemical fume hood.

Procedure:

Preparation: Ensure the work area is well-ventilated, and all necessary PPE is worn. Place

the required volume of 1,2-Dichlorobenzene into a suitable container within a chemical

fume hood.

Immersion: Using tongs or a wire basket, carefully submerge the contaminated metal parts

into the 1,2-Dichlorobenzene. Ensure the parts are fully immersed.

Soaking: Allow the parts to soak for a period of 5 to 30 minutes. The duration will depend on

the type and thickness of the grease or oil. For heavy or carbonaceous deposits, longer

soaking times may be necessary. Agitation or sonication can be used to enhance the

cleaning process.

Removal and Draining: Carefully remove the parts from the solvent and allow excess solvent

to drain back into the container.

Rinsing (Optional): If required, a second rinse in a clean bath of 1,2-Dichlorobenzene can

be performed to remove any residual contaminants.

Drying: Air-dry the cleaned parts in the fume hood. For faster drying, a low-temperature oven

(below the flashpoint of 1,2-Dichlorobenzene) can be used, ensuring adequate ventilation

to prevent vapor accumulation.

Waste Disposal: All used 1,2-Dichlorobenzene and contaminated materials must be

collected and disposed of as hazardous waste according to institutional and local

regulations.

Protocol 2: Vapor Degreasing
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Vapor degreasing is a highly effective method for achieving a high level of cleanliness,

especially for parts with complex geometries.[5] This process utilizes the condensation of hot

solvent vapors to dissolve contaminants.[5]

Materials:

Vapor degreasing apparatus

1,2-Dichlorobenzene (analytical grade)

Metal parts to be degreased

Personal Protective Equipment (PPE) as listed in Protocol 1.

Procedure:

Equipment Setup: Ensure the vapor degreasing unit is clean and in proper working order.

The unit should be located in a well-ventilated area, preferably with local exhaust ventilation.

Solvent Charging: Fill the boiling sump of the vapor degreaser with 1,2-Dichlorobenzene to

the recommended level.

Heating and Vapor Generation: Turn on the heaters to bring the solvent to its boiling point

(180.5 °C). As the solvent boils, it will generate a vapor zone that is contained by cooling

coils.

Part Placement: Securely place the metal parts in a basket and slowly lower them into the

vapor zone.

Degreasing Action: The hot solvent vapor will condense on the cooler metal parts, dissolving

the oils and greases. The condensed solvent, along with the dissolved contaminants, will drip

back into the boiling sump. This process continues until the parts reach the temperature of

the vapor, at which point condensation ceases.

Rinsing (Optional): For a final rinse with pure, distilled solvent, the parts can be moved to the

rinse sump, which contains condensed, clean solvent.
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Drying: Slowly raise the parts out of the vapor zone and allow them to dry in the freeboard

area of the degreaser before completely removing them.

Shutdown and Waste Management: Turn off the heaters and allow the unit to cool down. The

spent solvent and any collected residues must be disposed of as hazardous waste.
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Caption: Workflow for Cold Cleaning/Immersion Degreasing.
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Caption: Workflow for Vapor Degreasing Protocol.
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Safety Precautions and Waste Disposal
Safety:

Ventilation: Always handle 1,2-Dichlorobenzene in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat.[6]

Fire Safety: 1,2-Dichlorobenzene is a combustible liquid.[6] Keep it away from open flames,

sparks, and hot surfaces.

Skin Contact: Avoid direct contact with the skin. In case of contact, wash the affected area

immediately with soap and water.[6]

Inhalation: Acute exposure to vapors can cause irritation to the eyes and respiratory tract.[6]

Waste Disposal:

Spent 1,2-Dichlorobenzene and any materials contaminated with it are considered

hazardous waste.

Collect all waste in properly labeled, sealed, and solvent-resistant containers.

Dispose of the hazardous waste through an authorized environmental management

company, following all local, state, and federal regulations. Do not pour waste down the

drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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